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Compound of Interest

Compound Name: MNI137

Cat. No.: B609199

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and operational integrity.
This guide provides essential, step-by-step procedures for the safe disposal of MNI137, a
selective negative allosteric modulator of group Il metabotropic glutamate receptors.
Adherence to these protocols is critical to ensure a safe laboratory environment and
compliance with waste management regulations.

MNI137: Key Data for Safe Handling

A comprehensive understanding of a compound's properties is the first step toward safe
handling and disposal. The following table summarizes key quantitative data for MNI137.

Property Value Reference
Molecular Weight 341.16 g/mol [1]

Formula C15HoBrN4O [1]

CAS Number 946619-21-2 [1]

Storage Temperature +4°C [1]
Solubility in DMSO 17.06 mg/mL (50 mM)

Appearance Solid powder [2]
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Experimental Protocol: Proper Disposal of MNI137

While a specific Safety Data Sheet (SDS) for MNI137 is not publicly available, its chemical
structure as a brominated organic compound containing a pyridinecarbonitrile moiety dictates a
cautious approach to its disposal. The following protocol is based on established guidelines for
these chemical classes.

Personnel Protective Equipment (PPE) Required:
o Standard laboratory attire (lab coat)

o Chemical safety goggles

o Chemical-resistant gloves (e.g., nitrile)
Disposal Procedure:

o Waste Segregation: MNI137 waste, including pure compound, contaminated labware (e.g.,
pipette tips, vials), and solutions, must be segregated as halogenated organic waste. Do not
mix with non-halogenated waste streams.

o Container Labeling: Use a designated, leak-proof, and clearly labeled waste container. The
label should include:

o The words "Hazardous Waste"

o The full chemical name: "4-(8-Bromo-2,3-dihydro-2-oxo-1H-1,5-benzodiazepin-4-yl)-2-
pyridinecarbonitrile (MNI137)"

o The primary hazard(s) (e.g., "Toxic," "Irritant” - based on related compounds)
o The date of waste accumulation.
e Solid Waste Disposal:
o Carefully collect any solid MNI137 powder and contaminated disposable materials.

o Place them directly into the designated halogenated organic waste container.
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o Avoid generating dust. If cleaning up a spill of solid MNI137, use a wet wipe or a cloth
dampened with a suitable solvent to avoid aerosolizing the powder.

e Liquid Waste Disposal:

o Collect all solutions containing MNI137 in the designated halogenated organic liquid waste
container.

o Do not dispose of MNI137 solutions down the drain.[3]
e Decontamination of Glassware:

o Rinse glassware that has come into contact with MNI137 with a suitable organic solvent
(e.g., acetone or ethanol).

o Collect the initial rinsate as halogenated organic waste.
o Subsequent rinses with soap and water can then be performed.
e Waste Storage:

o Store the sealed hazardous waste container in a well-ventilated area, away from
incompatible materials.

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

Logical Workflow for MNI137 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of MNI137.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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